Cas no 93467-64-2 (4-(3,4-dichlorophenyl)butan-2-amine)

4-(3,4-dichlorophenyl)butan-2-amine structure

93467-64-2 structure

Product Name:4-(3,4-dichlorophenyl)butan-2-amine

CAS No:93467-64-2

MF:C₁₀H₁₃Cl₂N

MW:218.122920751572

CID:5954362

PubChem ID:20251947

Update Time:2024-03-01

4-(3,4-dichlorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-(3,4-dichlorophenyl)butan-2-amine
- IQZDJBWWLXAEBY-UHFFFAOYSA-N
- SCHEMBL10859086
- 93467-64-2
- EN300-1963490
- Inchi： 1S/C10H13Cl2N/c1-7(13)2-3-8-4-5-9(11)10(12)6-8/h4-7H,2-3,13H2,1H3
- InChI Key： IQZDJBWWLXAEBY-UHFFFAOYSA-N
- SMILES： CC(N)CCC1=CC=C(Cl)C(Cl)=C1

Computed Properties

Exact Mass: 217.0425048g/mol
Monoisotopic Mass: 217.0425048g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 152
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 26Å²

4-(3,4-dichlorophenyl)butan-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1963490-0.05g	4-(3,4-dichlorophenyl)butan-2-amine	93467-64-2		0.05g	$468.0	2023-09-17
Enamine	EN300-1963490-0.1g	4-(3,4-dichlorophenyl)butan-2-amine	93467-64-2		0.1g	$490.0	2023-09-17
Enamine	EN300-1963490-0.25g	4-(3,4-dichlorophenyl)butan-2-amine	93467-64-2		0.25g	$513.0	2023-09-17
Enamine	EN300-1963490-0.5g	4-(3,4-dichlorophenyl)butan-2-amine	93467-64-2		0.5g	$535.0	2023-09-17
Enamine	EN300-1963490-1.0g	4-(3,4-dichlorophenyl)butan-2-amine	93467-64-2		1g	$1142.0	2023-06-02
Enamine	EN300-1963490-2.5g	4-(3,4-dichlorophenyl)butan-2-amine	93467-64-2		2.5g	$1089.0	2023-09-17
Enamine	EN300-1963490-5.0g	4-(3,4-dichlorophenyl)butan-2-amine	93467-64-2		5g	$3313.0	2023-06-02
Enamine	EN300-1963490-10.0g	4-(3,4-dichlorophenyl)butan-2-amine	93467-64-2		10g	$4914.0	2023-06-02
Enamine	EN300-1963490-1g	4-(3,4-dichlorophenyl)butan-2-amine	93467-64-2		1g	$557.0	2023-09-17
Enamine	EN300-1963490-5g	4-(3,4-dichlorophenyl)butan-2-amine	93467-64-2		5g	$1614.0	2023-09-17

4-(3,4-dichlorophenyl)butan-2-amine Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
3. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
4. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
5. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148

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